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Introduction
MOTS-c (Mitochondrial Open Reading Frame of the 12S rRNA-c) is a 16-amino acid peptide

encoded by the mitochondrial genome that has emerged as a significant factor in aging and

longevity research.[1][2] Functioning as a mitokine, MOTS-c is released by mitochondria and

acts systemically to regulate metabolic homeostasis.[3][4][5] Its expression levels have been

shown to decline with age, and preclinical studies suggest that supplementation with MOTS-c

can ameliorate age-related functional decline, positioning it as a promising therapeutic target

for age-related diseases.[1][2][6]

These application notes provide a summary of the key findings on MOTS-c in the context of

aging, detailed protocols for in vivo and in vitro studies, and visualizations of its signaling

pathways.

Key Findings and Quantitative Data
MOTS-c has demonstrated significant positive effects on various age-related physiological and

pathological conditions. The following tables summarize the quantitative data from key
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preclinical studies.

Table 1: Effects of MOTS-c on Physical Performance in
Aged Mice

Parameter
Mouse Strain
& Age

MOTS-c
Dosage &
Duration

Outcome Reference

Treadmill

Running Time

C57BL/6N, 22

months

15 mg/kg/day IP

for 2 weeks

2-fold increase

compared to

untreated old

mice.

[1]

Treadmill

Running

Distance

C57BL/6N, 22

months

15 mg/kg/day IP

for 2 weeks

2.16-fold

increase

compared to

untreated old

mice.

[1]

Grip Strength
C57BL/6N, >30

months

15 mg/kg,

3x/week, late-life

intermittent

treatment

Significant

improvement (P

= 0.000078).

[7]

Gait (Stride

Length)

C57BL/6N, >30

months

15 mg/kg,

3x/week, late-life

intermittent

treatment

Significant

improvement (P

= 0.0038).

[7]

60-second

Walking Test

C57BL/6N, >30

months

15 mg/kg,

3x/week, late-life

intermittent

treatment

Significant

improvement (P

= 0.0428).

[7]

Table 2: Effects of MOTS-c on Metabolic Health in Aged
and Diet-Induced Obese Mice

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.biorxiv.org/content/10.1101/2019.12.22.886432v3.full-text
https://www.biorxiv.org/content/10.1101/2019.12.22.886432v3.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC7817689/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7817689/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7817689/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Mouse Strain
& Condition

MOTS-c
Dosage &
Duration

Outcome Reference

Insulin Sensitivity

(Whole Body)

C57BL/6, High-

Fat Diet

5 mg/kg/day IP

for 7 days

Significant

improvement in

glucose infusion

rate during

euglycemic-

hyperinsulinemic

clamp.

[8]

Insulin-

Stimulated

Glucose Uptake

(Soleus Muscle)

C57BL/6, 12

months old

5 mg/kg/day IP

for 7 days

Restored to

levels seen in

young (3-month-

old) mice.

[6][8]

Body Weight
CD-1, High-Fat

Diet
0.5 mg/kg/day IP

Prevention of

diet-induced

obesity.

[8]

Blood Glucose

Levels

C57BL/6N, >30

months

15 mg/kg,

3x/week, late-life

intermittent

treatment

Significant

reduction (P =

0.0397).

[7]

Hepatic Lipid

Accumulation

CD-1, High-Fat

Diet
0.5 mg/kg/day IP

Dramatically

reduced.
[8]

Table 3: Effects of MOTS-c on Bone Health in
Ovariectomized Mice
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Parameter
Mouse Strain
& Condition

MOTS-c
Dosage &
Duration

Outcome Reference

Bone Loss

C57BL/6 female,

Ovariectomized

(8 weeks old)

Not specified

Significantly

reduced bone

loss by

suppressing

osteoclast

formation.

[2]

Osteoclast

Formation
In vitro 50 µM

Number of

osteoclasts per

well reduced

from 105 ± 5

(control) to 15 ±

5.

Signaling Pathways and Mechanisms of Action
MOTS-c exerts its effects through various signaling pathways, primarily by activating AMP-

activated protein kinase (AMPK), a master regulator of cellular energy metabolism.[9] Under

metabolic stress, MOTS-c can translocate to the nucleus and regulate the expression of genes

involved in metabolic adaptation and stress responses.[2]

MOTS-c Signaling Pathway
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Caption: MOTS-c signaling pathway leading to metabolic regulation and gene expression

changes.

Experimental Protocols
The following are detailed protocols for key experiments cited in MOTS-c research.

Protocol 1: In Vivo Administration of MOTS-c in Aged
Mice
1.1. Peptide Preparation and Handling:

Reconstitution: Reconstitute lyophilized MOTS-c powder with sterile 0.9% saline or

bacteriostatic water. For a 10 mg vial, inject 2.0 mL of bacteriostatic water to achieve a

concentration of 5 mg/mL.[10] Gently swirl the vial to dissolve the powder; do not shake

vigorously.[10]

Storage: Store lyophilized MOTS-c at -20°C.[11] After reconstitution, store the solution at 2-

8°C and use within 30 days for optimal potency.[10] For long-term storage of the

reconstituted peptide, it is recommended to make single-use aliquots and freeze them at

-20°C.

Administration: Administer MOTS-c via intraperitoneal (IP) or subcutaneous (SQ) injection.

For IP injections, restrain the mouse and inject into the lower abdominal quadrant at a 30-45

degree angle, aspirating to ensure no fluid is drawn back. For SQ injections, lift the skin to

form a tent and insert the needle at the base.

1.2. Dosing and Treatment Schedule:

For Physical Performance Studies: Administer MOTS-c at a dose of 15 mg/kg body weight

daily via IP injection for 2 weeks.[1][7]

For Longevity and Healthspan Studies: Administer MOTS-c at a dose of 15 mg/kg body

weight via IP injection, 3 times per week, starting in late life (e.g., 23.5 months of age).[7]

For Metabolic Studies in Aged Mice: Administer MOTS-c at a dose of 5 mg/kg body weight

daily via IP injection for 7 days.[8]
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Protocol 2: Assessment of Physical Performance in Mice
2.1. Treadmill Test:

Acclimation: Acclimate mice to the treadmill for 10 minutes on two consecutive days before

the test.

Protocol:

Stage 1: 5-minute run at 13 m/min.

Stage 2: Increase speed by 2 m/min every 2 minutes until the mouse is exhausted.

Exhaustion is defined as the inability of the mouse to remain on the treadmill despite

gentle prodding.

Data Collection: Record the total running time and distance for each mouse.

2.2. Rotarod Test:

Acclimation: Acclimate mice to the rotarod at a constant speed (e.g., 4 rpm) for 5 minutes on

two consecutive days.

Protocol:

Place the mouse on the rotating rod.

The speed of the rotation should gradually increase from a starting speed (e.g., 4 rpm) to

a final speed (e.g., 40 rpm) over a period of 5 minutes.

Data Collection: Record the latency to fall from the rod. Perform three trials with a rest period

of at least 15 minutes between each trial and average the results.

2.3. Grip Strength Test:

Apparatus: Use a grip strength meter with a wire grid.

Protocol:
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Allow the mouse to grasp the grid with its forelimbs.

Gently pull the mouse away from the grid by its tail in a horizontal plane.

The meter will record the peak force exerted by the mouse.

Data Collection: Perform three to five trials and average the results.

Protocol 3: Assessment of Metabolic Parameters in Mice
3.1. Glucose Tolerance Test (GTT):

Fasting: Fast mice overnight (approximately 16-18 hours) with free access to water.[12]

Baseline Measurement: Measure baseline blood glucose from a tail snip using a glucometer.

Glucose Administration: Administer a bolus of glucose (1 g/kg body weight) via oral gavage

or IP injection.[8][13]

Blood Glucose Monitoring: Measure blood glucose at 15, 30, 60, and 120 minutes post-

glucose administration.[14]

Data Analysis: Plot blood glucose levels over time and calculate the area under the curve

(AUC).

3.2. Insulin Tolerance Test (ITT):

Fasting: Fast mice for 4-6 hours.[15]

Baseline Measurement: Measure baseline blood glucose from a tail snip.

Insulin Administration: Administer human insulin (0.75-1.2 U/kg body weight) via IP injection.

[15][16]

Blood Glucose Monitoring: Measure blood glucose at 15, 30, 60, and 90 minutes post-insulin

injection.

Data Analysis: Plot blood glucose levels over time.
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Protocol 4: In Vitro Studies with C2C12 Myotubes
4.1. Cell Culture and Differentiation:

Cell Line: C2C12 mouse myoblasts.

Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal

bovine serum (FBS) and 1% penicillin-streptomycin.

Differentiation: When cells reach 80-90% confluency, switch to differentiation medium

(DMEM with 2% horse serum and 1% penicillin-streptomycin).

Myotube Formation: Differentiated myotubes will form within 4-6 days.

4.2. MOTS-c Treatment and Analysis:

Treatment: Treat differentiated myotubes with varying concentrations of MOTS-c (e.g., 1-10

µM) for a specified duration (e.g., 24 hours).

Glucose Uptake Assay:

Starve myotubes in serum-free medium for 2-4 hours.

Treat with MOTS-c as described above.

Add 2-deoxy-D-[³H]glucose and incubate for 10-15 minutes.

Wash cells with ice-cold PBS and lyse with NaOH.

Measure radioactivity using a scintillation counter.

Western Blot Analysis for p-AMPK:

Lyse cells and determine protein concentration.

Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane and incubate with primary antibodies against phosphorylated AMPK

(p-AMPK) and total AMPK.
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Incubate with HRP-conjugated secondary antibodies.

Detect chemiluminescence and quantify band intensities.

Experimental Workflow Visualization
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Caption: General experimental workflow for studying MOTS-c in aging research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15615933/docs#application-notes-and-protocols-
mots-c-in-the-study-of-aging-and-longevity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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